Cas no 80902-43-8 (HEPTANAMIDE, N-(((4-((3-AMINOPROPYL)AMINO)BUTYL)CARBAMOYL)HYDROXYMETHYL)-7-GUANI)

• Product name: HEPTANAMIDE, N-(((4-((3-AMINOPROPYL)AMINO)BUTYL)CARBAMOYL)HYDROXYMETHYL)-7-GUANI
• CAS No: 80902-43-8
• MF: C₁₇H₃₇N₇O₄
• MW: 403.52018
• CID: 831111
• PubChem ID: 15916864

HEPTANAMIDE, N-(((4-((3-AMINOPROPYL)AMINO)BUTYL)CARBAMOYL)HYDROXYMETHYL)-7-GUANI Chemical and Physical Properties

Names and Identifiers

• HEPTANAMIDE, N-(((4-((3-AMINOPROPYL)AMINO)BUTYL)CARBAMOYL)HYDROXYMETHYL)-7-GUANI
• [[7-(diaminomethylideneamino)-3-hydroxyheptanoyl]amino]methyl N-[4-(3-aminopropylamino)butyl]carbamate
• SPERGUALIN
• N-[2-[4-(3-aminopropylamino)butylamino]-1-hydroxy-2-oxoethyl]-7-(diaminomethylideneamino)-3-hydroxyheptanamide
• 80902-43-8
• CHEMBL3753954
• HEPTANAMIDE, 7-((AMINOIMINOMETHYL)AMINO)-N-((1S)-2-((4-((3-AMINOPROPYL)AMINO)BUTYL)AMINO)-1-HYDROXY-2-OXOETHYL)-3-HYDROXY-, (3S)-
• CHEBI:80701
• UNII-71O2A541CU
• NS00011734
• 71O2A541CU
• Antibiotic BMG 162aF2
• Heptanamide, 7-((aminoiminomethyl)amino)-N-(2-((4-((3-aminopropyl)amino)butyl)amino)-1-hydroxy-2-oxoethyl)-3-hydroxy-, (S-(R*,R*))-
• Q27149734
• (3S)-N-[(1S)-2-[4-(3-aminopropylamino)butylamino]-1-hydroxy-2-oxoethyl]-7-(diaminomethylideneamino)-3-hydroxyheptanamide
• Heptanamide, 7-((aminoiminomethyl)amino)-N-(2-((4-((3-aminopropyl)amino)butyl)amino)-1-hydroxy-2-oxoethyl)-3-hydroxy-

• Inchi： InChI=1S/C17H37N7O4/c18-7-5-9-21-8-3-4-10-22-15(27)16(28)24-14(26)12-13(25)6-1-2-11-23-17(19)20/h13,16,21,25,28H,1-12,18H2,(H,22,27)(H,24,26)(H4,19,20,23)/t13-,16-/m0/s1
• InChI Key： GDVNLLJNADMLLR-BBRMVZONSA-N
• SMILES： N=C(N)NCCCC[C@H](O)CC(N[C@@H](O)C(NCCCCNCCCN)=O)=O

Computed Properties

• Exact Mass: 403.29070269g/mol
• Monoisotopic Mass: 403.29070269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201Ų
• XLogP3: -3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives